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Proper Disposal and Safe Handling of AC1903
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Compound of Interest

Compound Name: AC1903

cat. No.: B1664771

This document provides essential safety and logistical information for the proper disposal and
handling of AC1903, a selective inhibitor of the TRPC5 ion channel. The following procedures
are intended for researchers, scientists, and drug development professionals to ensure
laboratory safety and proper environmental stewardship.

Chemical and Physical Properties

A summary of the key chemical and physical properties of AC1903 is provided in the table
below. This information is critical for safe handling and storage.

Property Value

] N-(2-Furanylmethyl)-1-(phenylmethyl)-1H-
Chemical Name o _
benzimidazol-2-amine[1]

Molecular Formula C19H17Ns0

Molecular Weight 303.36 g/mol

CAS Number 831234-13-0[1]
Appearance White to beige powder
Purity >98% (HPLC)[1]

Solubility Soluble to 50 mM in DMSO
Storage Temperature -20°C
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Disposal Procedures

Proper disposal of AC1903 and its containers is crucial to prevent environmental contamination
and ensure compliance with regulations. The following step-by-step guidance should be
followed:

Step 1: Waste Identification and Segregation
e Unused Product: Unused AC1903 should be considered chemical waste.

o Contaminated Materials: Any materials that have come into contact with AC1903, such as
personal protective equipment (PPE), weighing boats, and pipette tips, should be treated as
contaminated waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone) before disposal. The rinsate should be collected and disposed of as
chemical waste.

Step 2: Waste Collection and Storage
e Collect all AC1903 waste in a designated, properly labeled, and sealed container.
e The container should be made of a material compatible with the waste.

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

Step 3: Disposal
o Dispose of AC1903 waste through a licensed hazardous waste disposal company.
e Do not dispose of AC1903 down the drain or in the regular trash.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols
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AC1903 is a selective TRPC5 blocker with an 1Cso value in the range of 4.0 - 13.6 pM.[1] It
shows weak inhibition of TRPC4 and no significant activity against TRPC6 or a panel of
kinases.[1]

In Vitro Inhibition Assay

A common experiment to determine the inhibitory activity of AC1903 on TRPC5 channels
involves using a cell line (e.g., HEK293) that overexpresses the TRPC5 channel.

e Cell Culture: Culture HEK293 cells expressing human TRPCS5 in appropriate media.

e Compound Preparation: Prepare a stock solution of AC1903 in DMSO. Further dilute the
stock solution to the desired concentrations in the assay buffer.

e Assay:

[¢]

Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

Incubate the cells with various concentrations of AC1903.

[¢]

[e]

Stimulate the TRPC5 channels with an agonist (e.g., Englerin A).

o

Measure the intracellular calcium concentration using a fluorescence plate reader.

o Data Analysis: Plot the fluorescence intensity against the concentration of AC1903 to
determine the ICso value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of TRPC5 and a typical experimental
workflow for evaluating AC1903.
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Caption: TRPC5 Signaling Pathway and Inhibition by AC1903.
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Experimental Workflow for AC1903 Evaluation
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Caption: Workflow for Evaluating the Inhibitory Activity of AC1903.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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